3-ethyl-((6-methylpyridin-2-yl)methyl)-1H-indazol-4-amine

• Molecular Formula: C16H18N4
• Molecular Weight: 266.34 g/mol
• IUPAC Name: 3-ethyl-1-[(6-methylpyridin-2-yl)methyl]indazol-4-amine
• InChI: InChI=1S/C16H18N4/c1-3-14-16-13(17)8-5-9-15(16)20(19-14)10-12-7-4-6-11(2)18-12/h4-9H,3,10,17H2,1-2H3
• InChI Key: OGKGQLPOSHCXJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C2=CC=CC(=C21)N)CC3=CC=CC(=N3)C

Description

3-ethyl-((6-methylpyridin-2-yl)methyl)-1H-indazol-4-amine is a useful research compound. Its molecular formula is C16H18N4 and its molecular weight is 266.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-((6-methylpyridin-2-yl)methyl)-4-nitro-3-vinyl-1H-indazole (161 mg, 0.547 mmol) and 20% palladium hydroxide on carbon (38.4 mg, 0.0547 mmol) was stirred in methanol (3 mL) under an atmosphere of hydrogen for 3 hours. The mixture was diluted with methanol and filtered through glass fiber filter paper. The filtrate was concentrated under reduced pressure to give 3-ethyl-1-((6-methylpyridin-2-yl)methyl)-1H-indazol-4-amine (142 mg).

Synthesis routes and methods II

Procedure details

To 1-((6-methylpyridin-2-yl)methyl)-4-nitro-3-vinyl-1H-indazole (28.2 g, 95.8 mmol, Example 5, step C) in EtOH/DCM (300 mL/10 mL) was added palladium hydroxide (15 g, 20% wt). The reaction was purged with N2 and charged with hydrogen to 45 psi. The reaction was recharged during the reaction to 45 psi 4-5 times for the first 30 minutes. After 2 hours, the reaction was stopped, filtered through Celite, and the filter pad was washed with MeOH/DCM/Et3N (1 L, 10:1:1). The filtrate was concentrated and silica gel chromatography (EtOAc/hexanes 1:3) to provide the desired product (22.4 g).